Cas no 1313712-68-3 (methyl-(3-piperazin-1-yl-propyl)-carbamic acid tert-butyl ester)

• Product Name: methyl-(3-piperazin-1-yl-propyl)-carbamic acid tert-butyl ester
• CAS No: 1313712-68-3
• MF: C₁₃H₂₇N₃O₂
• MW: 257.372383356094
• CID: 1028607
• PubChem ID: 51358395
• Update Time: 2025-11-02

methyl-(3-piperazin-1-yl-propyl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• tert-butyl Methyl(3-(piperazin-1-yl)propyl)carbamate
• tert-butyl N-methyl-N-(3-piperazin-1-ylpropyl)carbamate
• AG-L-60385
• AK137541
• CTK7G2267
• I14-14976
• KB-54892
• methyl (3-piperazin-1-yl-propyl)carbamic acid tert-Butyl ester
• QC-8714
• tert-butylMethyl(3-(piperazin-1-yl)propyl)carbamate
• TERT-BUTYL N-METHYL-N-[3-(PIPERAZIN-1-YL)PROPYL]CARBAMATE
• methyl-(3-piperazin-1-yl-propyl)-carbamic acid tert-Butyl ester
• G11810
• methyl (3-piperazin-1-ylpropyl)carbamic acid tert-butyl ester
• AKOS015901332
• DB-370994
• DTXSID20679959
• 1-(Boc-(methyl)amino)-3-piperazin-1-yl-propane
• Methyl-(3-piperazin-1-ylpropyl)carbamic acid tert-butyl ester
• CS-0208977
• 1313712-68-3
• tert-Butyl methyl[3-(piperazin-1-yl)propyl]carbamate
• methyl-(3-piperazin-1-yl-propyl)-carbamic acid tert-butyl ester

• Inchi： 1S/C13H27N3O2/c1-13(2,3)18-12(17)15(4)8-5-9-16-10-6-14-7-11-16/h14H,5-11H2,1-4H3
• InChI Key： HAEMTQZTYRRCLI-UHFFFAOYSA-N
• SMILES： O(C(N(C)CCCN1CCNCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 257.21
• Monoisotopic Mass: 257.21
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8A^2
• XLogP3: 0.9

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available

methyl-(3-piperazin-1-yl-propyl)-carbamic acid tert-butyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on methyl-(3-piperazin-1-yl-propyl)-carbamic acid tert-butyl ester

Recent Advances in the Study of Methyl-(3-piperazin-1-yl-propyl)-carbamic Acid Tert-butyl Ester (CAS: 1313712-68-3)

The compound methyl-(3-piperazin-1-yl-propyl)-carbamic acid tert-butyl ester (CAS: 1313712-68-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperazine and carbamate functional groups, serves as a versatile intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and modulators of G-protein-coupled receptors (GPCRs). The compound's unique structural features make it a valuable scaffold for medicinal chemistry optimization.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of methyl-(3-piperazin-1-yl-propyl)-carbamic acid tert-butyl ester in the synthesis of novel PI3K inhibitors. The researchers utilized this intermediate to introduce a piperazine moiety into the core structure of the inhibitor, enhancing its binding affinity and selectivity. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against PI3Kα, with IC50 values in the low nanomolar range. These findings suggest its potential utility in oncology, particularly for cancers driven by PI3K pathway mutations.

Another notable application of this compound was reported in a recent ACS Chemical Neuroscience publication, where it was employed as a key intermediate in the development of serotonin receptor modulators. The study focused on designing ligands with improved blood-brain barrier permeability, leveraging the tert-butyl carbamate group for enhanced stability. The resulting compounds showed promising in vivo efficacy in rodent models of depression and anxiety, underscoring the therapeutic potential of this chemical scaffold in central nervous system (CNS) disorders.

From a synthetic chemistry perspective, methyl-(3-piperazin-1-yl-propyl)-carbamic acid tert-butyl ester has been the subject of optimization efforts to improve its scalability and purity. A 2024 Organic Process Research & Development article detailed a novel catalytic process for its synthesis, achieving a 90% yield with >99% purity. This advancement addresses previous challenges related to byproduct formation and purification, making the compound more accessible for large-scale pharmaceutical applications.

In conclusion, recent research on methyl-(3-piperazin-1-yl-propyl)-carbamic acid tert-butyl ester (1313712-68-3) highlights its growing importance as a multifunctional intermediate in drug discovery. Its applications span from kinase inhibitors to CNS therapeutics, supported by robust synthetic methodologies. Future studies are expected to explore its utility in additional therapeutic areas and further optimize its physicochemical properties for enhanced drug-like characteristics.